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Compound of Interest

Compound Name: trans-Phenothrin

CAS No.: 74430-94-7

Cat. No.: B15572839

Get Quote

The safe and compliant disposal of trans-Phenothrin is critical for ensuring laboratory safety

and environmental protection. As a synthetic pyrethroid insecticide, trans-Phenothrin is

classified as a hazardous substance, primarily due to its high toxicity to aquatic organisms,

which can lead to long-term adverse effects in aquatic environments.[1][2][3] Proper handling

and disposal are not only a regulatory requirement but also a core component of responsible

chemical management in research and development settings.

This guide provides detailed, step-by-step procedures for the disposal of trans-Phenothrin
and associated contaminated materials, ensuring the safety of laboratory personnel and

minimizing environmental impact. Adherence to these protocols is essential, and it is imperative

to consult local, state, and federal regulations, as waste disposal requirements can vary.[1][4]

[5]

Hazard and Disposal Overview
The following table summarizes key quantitative and qualitative data for trans-Phenothrin,

pertinent to its safe handling and disposal.
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Parameter Data Citation(s)

Chemical Name d-(cis-trans)-Phenothrin [2]

CAS Number 26002-80-2 [2]

Appearance
Pale yellow to yellow-brown

liquid
[1][6]

Primary Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

Very toxic to aquatic life with

long-lasting effects.[2]

[1][2]

Incompatibility

Strong oxidizing agents (e.g.,

nitrates, chlorine bleaches),

strong bases.[1][6]

[1][6]

UN Number

UN 1648 (for Acetonitrile

solution), UN 3082 (for liquid

substance)

[2][4]

Transport Hazard Class

Class 6.1 (Poison), Class 9

(Miscellaneous hazardous

materials)

[2][6]

Water Solubility Insoluble [1][6]

Core Disposal Principles
A foundational approach to managing chemical waste involves a hierarchy of controls:

Reduction, Reuse, Recycling, and finally, Disposal as a last resort.[1] When disposal is

necessary, the following principles are paramount:

Regulatory Compliance: All waste must be handled and disposed of in strict accordance with

all applicable local, state, and federal regulations.[1]

Environmental Protection: Under no circumstances should trans-Phenothrin or its

containers be disposed of in drains, sewers, or waterways.[1][2][6][7] Its high aquatic toxicity

necessitates containment.
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Use of Approved Facilities: All trans-Phenothrin waste must be collected and disposed of

through a licensed chemical waste disposal company or a designated hazardous waste

facility.[2][4][7]

Procedural Guidance: Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of trans-
Phenothrin waste streams in a laboratory setting.
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Identify trans-Phenothrin Waste

Determine Waste Type

Unused / Expired
Chemical

Liquid / Pure

Contaminated Solid Waste
(PPE, Labware)

Solid

Spill Cleanup Material
(Absorbents)

Spill Debris

Package in original or
clearly labeled, sealed container.

Place in a labeled,
sealed hazardous waste container.

Store in designated
hazardous waste accumulation area.

Arrange for pickup by
approved hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for trans-Phenothrin Waste Segregation and Disposal.
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Experimental Protocols for Disposal
Below are detailed, step-by-step methodologies for managing common trans-Phenothrin
waste scenarios in a laboratory.

Protocol 1: Disposal of Unused or Expired trans-
Phenothrin
This protocol applies to pure trans-Phenothrin, its solutions, or expired batches.

Preparation: Ensure the chemical is in its original container or a compatible, properly sealed,

and clearly labeled waste container.[8] Do not mix with other waste streams.

Labeling: The waste container label must clearly state "Hazardous Waste," list "trans-
Phenothrin" as the contents, and indicate the associated hazards (e.g., "Toxic," "Marine

Pollutant").

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area. This area should be cool, dry, well-ventilated, and away from incompatible materials.[1]

Documentation: Log the container in the laboratory's hazardous waste inventory.

Disposal: Arrange for collection by the institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

Protocol 2: Disposal of Contaminated Solid Waste
This protocol covers items such as personal protective equipment (PPE), absorbent pads,

weigh boats, and pipette tips contaminated with trans-Phenothrin.

Segregation: At the point of generation, place all contaminated solid waste into a designated,

leak-proof hazardous waste container lined with a heavy-duty plastic bag.

Labeling: Label the container as "Hazardous Waste" with the chemical name "trans-
Phenothrin Contaminated Debris."

Accumulation: Once the container is full, securely seal it.
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Storage: Move the sealed container to the designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal through an approved hazardous waste vendor.

Protocol 3: Spill Cleanup and Disposal Procedure
Immediate and correct response to a spill is crucial to prevent exposure and environmental

contamination.

A. Minor Spill (Small volume, contained on a benchtop)

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, chemical goggles,

and a lab coat.[1]

Containment: Cover the spill with a non-combustible absorbent material such as sand, earth,

or vermiculite.[1][4]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal.[1][4]

Decontamination: Wipe the spill area with a cloth or absorbent material, then clean the

surface thoroughly to remove any residual contamination.[4] Place all cleaning materials into

the waste container.

Disposal: Seal and label the waste container and manage it according to Protocol 2.

B. Major Spill (Large volume, risk of spreading)

Evacuate and Alert: Evacuate the immediate area. Alert laboratory personnel and contact the

institution's EHS or emergency response team.[1]

Isolate and Ventilate: If safe to do so, close doors to the affected area and increase

ventilation.[1] Eliminate all ignition sources.[1][4]

Await Responders: Do not attempt to clean up a major spill without proper training and

equipment, including a respirator or self-contained breathing apparatus.[1] Allow the trained
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emergency responders to manage the cleanup.

Follow-Up: Once the area is cleared by emergency personnel, ensure all generated waste is

properly containerized and disposed of according to institutional and regulatory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. cdn.chemservice.com [cdn.chemservice.com]

3. pooleys.com [pooleys.com]

4. cdn.chemservice.com [cdn.chemservice.com]

5. epa.gov [epa.gov]

6. nj.gov [nj.gov]

7. chemicalbook.com [chemicalbook.com]

8. Disposal of Pesticides [npic.orst.edu]

To cite this document: BenchChem. [Proper Disposal of trans-Phenothrin: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572839/docs#proper-disposal-of-trans-phenothrin-
a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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